Cas no 1889612-54-7 (methyl2-methyl-1-(naphthalen-1-yl)propan-2-ylamine)

• Product Name: methyl2-methyl-1-(naphthalen-1-yl)propan-2-ylamine
• CAS No: 1889612-54-7
• MF: C₁₅H₁₉N
• MW: 213.31806397438
• CID: 5748667
• PubChem ID: 116927291
• Update Time: 2025-05-24

methyl2-methyl-1-(naphthalen-1-yl)propan-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 1889612-54-7
• EN300-2000065
• methyl[2-methyl-1-(naphthalen-1-yl)propan-2-yl]amine
• methyl2-methyl-1-(naphthalen-1-yl)propan-2-ylamine

• Inchi： 1S/C15H19N/c1-15(2,16-3)11-13-9-6-8-12-7-4-5-10-14(12)13/h4-10,16H,11H2,1-3H3
• InChI Key： AKPBIFFCIYTHSR-UHFFFAOYSA-N
• SMILES： N(C)C(C)(C)CC1C=CC=C2C=CC=CC=12

Computed Properties

• Exact Mass: 213.151749610g/mol
• Monoisotopic Mass: 213.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 12Ų

Additional information on methyl2-methyl-1-(naphthalen-1-yl)propan-2-ylamine

Comprehensive Overview of Methyl 2-Methyl-1-(Naphthalen-1-yl)Propan-2-ylamine (CAS No. 1889612-54-7)

Methyl 2-methyl-1-(naphthalen-1-yl)propan-2-ylamine, with the CAS number 1889612-54-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique naphthalene backbone and amine functional group, is often explored for its potential applications in drug development and material science. Researchers are particularly interested in its structural properties, which may contribute to its reactivity and binding affinity in biological systems.

The growing demand for novel amine derivatives in medicinal chemistry has placed compounds like methyl 2-methyl-1-(naphthalen-1-yl)propan-2-ylamine at the forefront of innovation. Recent studies highlight its role as a potential intermediate in synthesizing central nervous system (CNS) targeting agents, aligning with the current trend of developing treatments for neurodegenerative diseases. Its naphthalene moiety is also of interest due to its fluorescence properties, making it a candidate for optical materials and sensor technologies.

In the context of sustainability and green chemistry, researchers are investigating eco-friendly synthesis routes for CAS 1889612-54-7. This aligns with global efforts to reduce hazardous byproducts and energy consumption in chemical manufacturing. Questions like "How to optimize the yield of methyl 2-methyl-1-(naphthalen-1-yl)propan-2-ylamine?" or "What are its biodegradability properties?" are frequently searched, reflecting the industry's focus on environmental responsibility.

The compound's physicochemical properties, such as solubility, melting point, and stability, are critical for its practical applications. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to characterize CAS 1889612-54-7, ensuring purity and consistency. These methods are often discussed in forums and academic papers, addressing queries like "How to validate the purity of naphthalene-based amines?"

Another trending topic is the computational modeling of methyl 2-methyl-1-(naphthalen-1-yl)propan-2-ylamine. Advances in AI-driven drug discovery have enabled scientists to predict its interactions with biological targets, reducing experimental costs and time. Searches for "molecular docking studies of naphthalene amines" have surged, highlighting the intersection of chemistry and artificial intelligence.

In summary, methyl 2-methyl-1-(naphthalen-1-yl)propan-2-ylamine (CAS 1889612-54-7) represents a versatile compound with broad potential in pharmaceuticals, materials science, and sustainable chemistry. Its unique structure and properties continue to inspire research, addressing both scientific challenges and industry demands.